Cas no 74331-49-0 (1-Azabicyclo[3.3.1]nonan-2-one)

1-Azabicyclo[3.3.1]nonan-2-one is a bicyclic organic compound featuring a bridged nitrogen-containing ring system. Its rigid molecular framework and functional ketone group make it a versatile intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and bioactive molecules. The compound's unique structure lends itself to applications in asymmetric synthesis and as a scaffold for heterocyclic derivatives. Its stability under various reaction conditions enhances its utility in multi-step synthetic routes. Researchers value this compound for its potential in constructing complex nitrogen-containing architectures, including alkaloid analogs and other pharmacologically relevant structures.

1-Azabicyclo[3.3.1]nonan-2-one structure

74331-49-0 structure

Product Name:1-Azabicyclo[3.3.1]nonan-2-one

CAS No:74331-49-0

MF:C₈H₁₃NO

MW:139.194922208786

CID:571369

PubChem ID:144646

Update Time:2025-06-07

1-Azabicyclo[3.3.1]nonan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Azabicyclo[3.3.1]nonan-2-one
- 1-Azabicyclo[3.3.2]nonan-2-one
- 1-Azabicyclo<3.3.1>nonan-2-one
- 1-Azabicyclo(3.3.2)nonan-2-one
- 74331-49-0
- SCHEMBL3278745
- Z1509062698
- 1-azabicyclo[3.3.1]nonan-8-one
- EN300-391795
- azabicyclo[3.3.1]nonanone
- AKOS034045724
- SCHEMBL2778564
- DTXSID60995847
- Inchi： 1S/C8H13NO/c10-8-4-3-7-2-1-5-9(8)6-7/h7H,1-6H2
- InChI Key： LQWWDNCXHUPJLQ-UHFFFAOYSA-N
- SMILES： O=C1CCC2CCCN1C2

Computed Properties

Exact Mass: 139.10000
Monoisotopic Mass: 139.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.08
Boiling Point: 256.8°C at 760 mmHg
Flash Point: 115.5°C
Refractive Index: 1.522
PSA: 20.31000
LogP: 0.95670

1-Azabicyclo[3.3.1]nonan-2-one Pricemore >>

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